Cas no 90203-24-0 (N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine)

N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine structure
90203-24-0 structure
Product Name:N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine
CAS No:90203-24-0
MF:C8H18N2O
MW:158.241322040558
CID:1068068
PubChem ID:46736031
Update Time:2025-04-20

N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine
    • 90203-24-0
    • BB 0259998
    • N'-(oxolan-2-ylmethyl)propane-1,3-diamine
    • (3-aminopropyl)[(oxolan-2-yl)methyl]amine
    • AKOS005289612
    • SCHEMBL10151332
    • (3-aminopropyl)(oxolan-2-ylmethyl)amine
    • MDL: MFCD06213150
    • Inchi: 1S/C8H18N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h8,10H,1-7,9H2
    • InChI Key: FRHMZKCHHVUGRD-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNCCCN

Computed Properties

  • Exact Mass: 158.141913202g/mol
  • Monoisotopic Mass: 158.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 98.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 47.3Ų
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